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Compound of Interest

Compound Name: Bis(2-butoxyethyl) phosphate

Cat. No.: B049836

This guide provides crucial safety and logistical information for the handling and disposal of
Bis(2-butoxyethyl) phosphate (also known as Tris(2-butoxyethyl) phosphate or TBEP),
tailored for researchers, scientists, and drug development professionals. Following these
procedures is essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Health Effects

Bis(2-butoxyethyl) phosphate is classified as an irritant that can cause skin, eye, and
respiratory tract irritation.[1][2] While acute toxicity is low, prolonged or repeated exposure may
cause damage to organs.[3][4] It is suspected of damaging the unborn child.[4] Studies in
animal models have indicated potential hepatotoxic and carcinogenic risks, as well as adverse
effects on male reproductive function.[5][6]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Bis(2-butoxyethyl)
phosphate. The following table summarizes the required equipment.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[1][4] A face shield
may be required for splash

hazards.

Protects eyes and face from

splashes and vapors.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[7] An
impervious lab coat or
chemical-resistant apron and
closed-toe shoes are also
required.[1][7]

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[1][7] If ventilation
is inadequate or for handling
large quantities, a NIOSH-
approved respirator with
appropriate cartridges may be

necessary.[1][7]

Minimizes inhalation of vapors.

Hand Protection

Disposable nitrile or other

chemically resistant gloves.[7]

Prevents direct skin contact

during handling.

Quantitative Data Summary

The following tables provide key quantitative data for Bis(2-butoxyethyl) phosphate.

Physical and Chemical Properties
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Property Value

Molecular Formula C18H3907P[1]

Molecular Weight 398.47 g/mol [1]

Appearance Colorless liquid[1]

Boiling Point 215.0-228.0 °C @ 4.00 mmHg[1]
Melting Point -70 °C[1]

Flash Point > 112 °C (> 233.60 °F)[1]

Specific Gravity/Density 1.0060 g/cm3[1]

Water Solubility

<2 g/L @ 20°C[8]

Toxicological Data

Metric Value Species
Oral LD50 > 2000 mg/kg[8] Rat
Dermal LD50 > 5000 mg/kg[8] Rabbit
Inhalation LC50 (4h) > 6.4 mg/L[8] Rat

Chronic Noncancer Health

Risk Limit (nHRL)

30 pg/L[9]

Standard Operating Procedure: Handling and

Disposal

The following workflow outlines the essential steps for safely handling and disposing of Bis(2-

butoxyethyl) phosphate in a laboratory setting.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://pim-resources.coleparmer.com/sds/01017.pdf
https://pim-resources.coleparmer.com/sds/01017.pdf
https://pim-resources.coleparmer.com/sds/01017.pdf
https://pim-resources.coleparmer.com/sds/01017.pdf
https://pim-resources.coleparmer.com/sds/01017.pdf
https://pim-resources.coleparmer.com/sds/01017.pdf
https://pim-resources.coleparmer.com/sds/01017.pdf
http://harwick.com/files/sds/0760103.pdf
http://harwick.com/files/sds/0760103.pdf
http://harwick.com/files/sds/0760103.pdf
http://harwick.com/files/sds/0760103.pdf
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/tbep.pdf
https://www.benchchem.com/product/b049836?utm_src=pdf-body
https://www.benchchem.com/product/b049836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Conduct Risk Assessment

'

Don Appropriate PPE

'

Prepare Well-Ventilated Area
(Fume Hood)

Handling Spill Management
Handle Chemical N Evacuate Area
(Avoid dust/vapor generation) ! (for large spills)
1
1
1
If sHill Occhirs
Store in Tightly Closed Container Absorb with Inert Material
in a Cool, Dry Place (e.g., vermiculite, sand)
T
I
IFor Disposal
T
Disposal |
Solid Waste Liquid Waste Collect in Labeled
(Contaminated PPE, absorbents) (Unused chemical, solutions) Hazardous Waste Container

Place in Labeled, Sealed
Hazardous Waste Container

Contact Institutional EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Bis(2-butoxyethyl) phosphate.
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Experimental Protocol: General Procedure for
Handling a Liquid Chemical

While a specific experimental protocol for Bis(2-butoxyethyl) phosphate in drug development
is not publicly available, the following general procedure for handling a liquid chemical with
similar hazard properties can be adapted. A comprehensive, experiment-specific risk
assessment must be conducted before proceeding.

e Preparation:

o

Consult the Safety Data Sheet (SDS) for Bis(2-butoxyethyl) phosphate.[1][4][8]

Ensure a chemical fume hood is certified and functioning correctly.

[¢]

o

Assemble all necessary equipment (glassware, stir plates, etc.) inside the fume hood.

o

Don all required PPE as outlined in the table above.

e Handling and Use:

[¢]

Perform all manipulations of the chemical inside the fume hood to minimize inhalation
exposure.[7]

[¢]

Use caution when pouring to avoid splashing.

[¢]

Keep containers tightly closed when not in use.[1]

o

Avoid contact with skin, eyes, and clothing.[1]

¢ Spill Management:
o In case of a small spill, absorb it with an inert material such as vermiculite or sand.[1]
o Collect the absorbed material into a designated hazardous waste container.[4]

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.[4]
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» Waste Disposal:

o All waste, including contaminated PPE, must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[4][7]

o Collect liquid waste in a labeled, sealed, and chemically compatible container.[7]

o Collect solid waste, including contaminated gloves and absorbent materials, in a separate,
clearly labeled hazardous waste container.[7]

o Decontamination:

o Wipe down the work area within the fume hood with an appropriate solvent (e.g., ethanol),
followed by soap and water.[10]

o Properly doff and dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste container.

o Wash hands thoroughly with soap and water after handling the chemical.[1]

Logical Relationships: Hazard Mitigation Strategy

The following diagram illustrates the logical relationship between hazard identification, control
measures, and the desired outcome of a safe working environment.

. . Engineering Controls | Administrative Controls | Personal Protective Equipment Ensures
Bis(2-butoxyethyl) phosphate Skin/Eye Irritation ~ Respiratory Iritation Potential Organ Damage  Reproductive Toxic ot oo ol o e )

Click to download full resolution via product page

Caption: Hierarchy of Controls for Mitigating Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

